Cas no 103095-41-6 (Benzene,1-ethoxy-2-methoxy-4-methyl-5-nitro-)

Benzene,1-ethoxy-2-methoxy-4-methyl-5-nitro- structure
103095-41-6 structure
Product Name:Benzene,1-ethoxy-2-methoxy-4-methyl-5-nitro-
CAS No:103095-41-6
MF:C10H13NO4
MW:211.214523077011
CID:125457
PubChem ID:57346292
Update Time:2025-04-18

Benzene,1-ethoxy-2-methoxy-4-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-ethoxy-2-methoxy-4-methyl-5-nitro-
    • 1-Ethoxy-2-methoxy-4-methyl-5-nitrobenzene
    • Toluene, 4-ethoxy-5-methoxy-2-nitro- (6CI)
    • 4-Aethoxy-5-methoxy-2-nitro-toluol
    • 4-ethoxy-5-methoxy-2-nitro-toluene
    • ACMC-1BV5E
    • AG-D-13341
    • CTK4A1734
    • 103095-41-6
    • DTXSID80721145
    • Inchi: 1S/C10H13NO4/c1-4-15-10-6-8(11(12)13)7(2)5-9(10)14-3/h5-6H,4H2,1-3H3
    • InChI Key: LRUXYTLZVDOXBK-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC(=C(C)C=C1OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 211.08449
  • Monoisotopic Mass: 211.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 64.3Ų

Experimental Properties

  • PSA: 61.6
  • LogP: 2.83370
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